5153-67-3(trans-b-Nitrostyrene),NS8,N0941

trans-b-Nitrostyrene Properties

Names and Identifiers

- (E)-(2-Nitrovinyl)benzene
- trans-β-Nitrostyrene
- trans-beta-Nitrostyrene
- (E)-(2-Nitroethenyl)benzene
- (E)-2-Nitroethenylbenzene
- Benzene, (2-nitroethenyl)-, (E)-
- -Nitrostyrene
- trans-&#946
- trans-4-(2-Nitroethenyl)benzene
- trans-1-Nitro-2-phenylethylene
- (2-Nitrovinyl)benzene
- BETA-NITROSTYRENE
- 2-Nitro-1-phenylethylene
- 1-Phenyl-2-nitroethene
- [(E)-2-Nitroethenyl]benzene
- (E)-beta-Nitrostyrene
- (2-nitroethenyl)benzene
- beta-Nitrosytrene
- Benzene, (2-nitroethenyl)-
- Styrene, .beta.-nitro-
- 1-(2-nitrovinyl)benzene
- 1-Nitro-2-phenylethylene
- (trans)-beta-Nitrostyrene
- .beta.-Nitrostyrene
- .omega
- trans-ss-Nitrostyrene
- NSC-9809
- (E)-(2-nitrovinyl)-benzene
- LS-13407
- SCHEMBL30590
- AKOS005207248
- A800654
- BRN 1210066
- trans-.beta.-Nitrostyrene
- NSC9809
- [(1E)-2-NITROETHENYL]BENZENE
- 3-05-00-01180 (Beilstein Handbook Reference)
- ((E)-2-nitro-vinyl)-benzene
- Styrene, beta-nitro-
- NS8
- .omega.-Nitrostyrene
- UNII-5287E3OUAV
- trans- beta -Nitrostyrene
- trans-b-Nitrostyrene
- NITROSTYRENE, TRANS-BETA-
- omega-Nitrostyrene
- BB 0218327
- MFCD00007402
- NCGC00258326-01
- NCI-C02211
- N0941
- Nitrostyrene
- BP-10983
- NITROSTYRENE, BETA-
- BCP12490
- DTXSID0025789
- BDBM50504465
- trans-beta-Nitrostyrene, 99%
- NS00023194
- 5287E3OUAV
- 2'-Nitrostyrene
- 3-Amino-2-norbornanecarboxylicacid
- Styrene, .beta.-nitro-, (E)-
- AM85798
- BRN 2042432
- EN300-342539
- HSDB 8046
- CCRIS 482
- 102-96-5
- WLN: WN1U1R
- A871246
- (E)-1-NITRO-2-PHENYLETHYLENE
- NCGC00254585-01
- NSC 9809
- EN300-55518
- .gamma.-Nitrostyrene
- Tox21_200772
- D72576
- 4-05-00-01352 (Beilstein Handbook Reference)
- trans beta-nitrostyrene
- 2-nitroethenylbenzene
- NCGC00091093-01
- NITROSTYRENE, BETA
- CAS-102-96-5
- CHEMBL230156
- 1-((E)-2-nitrovinyl)benzene
- AKOS017269762
- AI3-16827
- DTXCID901285
- [(E)-2-nitrovinyl]benzene
- 1-[(E)-2-nitro-1-ethenyl]benzene
- Trans Beta Nitrostyrene
- trans-nitrostyrene
- EINECS 203-066-0
- 5153-67-3
- .BETA.-NITROSTYRENE, (E)-
- AF-961/00496050
- Tox21_300677
- Styrene, beta-nitro-, (E)-
- AMY12555
- NCGC00091093-04
- DS-2755
- Benzene, [(1E)-2-nitroethenyl]-
- CAS-5153-67-3
- Styrene, beta-nitro
- DTXCID3028130
- I(2)-Nitrostyrol
- NCGC00091093-02
- Q15633930
- CS-0031474
- NITROSTYRENE, .BETA.
- DTXSID6033247
- trans-?-Nitrostyrene
- (E)-?-Nitrostyrene
- .beta.-Nitrosytrene
- NCGC00091093-03
- 2-PHENYL-1-NITROETHENE
- +Expand
- MDL： MFCD00007402
- InChIKey： PIAOLBVUVDXHHL-VOTSOKGWSA-N
- Inchi： 1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
- SMILES： [O-][N+](/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 1210066

Computed Properties

Exact Mass: 149.04800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 149.047678
Heavy Atom Count: 11
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 45.8

Experimental Properties

LogP: 2.45720
PSA: 45.82000
Refractive Index: 1.5320 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 250-260 °C(lit.)
Melting Point: 55.0 to 59.0 deg-C
Flash Point: 250-260°C
Color/Form: Yellow crystals
Solubility: Uncertain
λmax: 320(lit.)
Density: 1.2517 (rough estimate)

trans-b-Nitrostyrene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEKI-1g	(E)-2-Nitroethenylbenzene	5153-67-3	98%	1g	$9.00	2024-04-30
A2B Chem LLC	AG24610-1g	Trans-beta-nitrostyrene	5153-67-3	98%	1g	$9.00	2024-04-19
abcr	AB173082-1 g	trans-beta-Nitrostyrene, 98%; .	5153-67-3	98%	1 g	€72.90	2023-07-20
Alichem	A019087303-100g	(E)-(2-Nitrovinyl)benzene	5153-67-3	98%	100g	$297.86	2023-09-01
Apollo Scientific	OR51907-100g	trans-beta-Nitrostyrene	5153-67-3	98%	100g	£96.00	2024-07-19
Chemenu	CM109594-100g	(E)-(2-Nitrovinyl)benzene	5153-67-3	95+%	100g	$173
ChemScence	CS-W007478-25g	(E)-(2-Nitrovinyl)benzene	5153-67-3	99.10%	25g	$48.0	2022-04-27
Cooke Chemical	A6200512-1g	trans-β-Nitrostyrene	5153-67-3	98%	1g	RMB 28.00	2023-09-07
Crysdot LLC	CD12066232-100g	(E)-(2-Nitrovinyl)benzene	5153-67-3	98%	100g	$181	2024-07-24
Enamine	EN300-342539-0.05g	[(E)-2-nitroethenyl]benzene	5153-67-3	95%	0.05g	$19.0	2023-09-03

trans-b-Nitrostyrene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:5153-67-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:5153-67-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5153-67-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

trans-b-Nitrostyrene Related Literature

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Yu-Ri Lee,Young-Min Chung,Wha-Seung Ahn RSC Adv. 2014 4 23064
3. The kinetics and mechanisms of additions to olefinic substances. Part XII. Kinetics of addition initiated by chlorine acetate

Peter B. D. de la Mare,Charmian J. O'Connor,Michael A. Wilson J. Chem. Soc. Perkin Trans. 2 1975 1150
4. A new synthetic route for axially chiral secondary amines with binaphthyl backbone and their applications in asymmetric Michael reaction of aldehydes to nitroalkenes

Da-Cheng Liang,Ren-Shi Luo,Li-Hua Yin,Albert S. C. Chan,Gui Lu Org. Biomol. Chem. 2012 10 3071
5. A robust heterogeneous Co-MOF catalyst in azide–alkyne cycloaddition and Friedel–Crafts reactions as well as hydrosilylation of alkynes

Tai-Xue Wu,Jun-Song Jia,Wei Luo,He-Dong Bian,Hai-Tao Tang,Ying-Ming Pan,Fu-Ping Huang New J. Chem. 2021 45 872
6. Cinchona alkaloid and di-tert-butyldicarbonate–DMAP promoted efficient synthesis of (E)-nitroolefins

Nataraj Poomathi,Paramasivan T. Perumal RSC Adv. 2016 6 54495
7. Mechanistic studies of 1,3-dipolar cycloadditions of bicyclic thioisomünchnones with alkenes. A computational rationale focused on donor–acceptor interactions

Juan García de la Concepción,Martín ávalos,Pedro Cintas,José L. Jiménez,Mark E. Light Org. Biomol. Chem. 2018 16 3438
8. A chiral bicyclic skeleton-tethered bipyridine–Zn(OTf)2 complex as a Lewis acid: enantioselective Friedel–Crafts alkylation of indoles with nitroalkenes

Kesa Venkatanna,Santhakumar Yeswanth Kumar,Muthupandi Karthick,Ramanathan Padmanaban,Chinnasamy Ramaraj Ramanathan Org. Biomol. Chem. 2019 17 4077
9. Chiral phosphoproline-catalyzed asymmetric Michael addition of ketones to nitroolefins: an experimental and theoretical study

Zhiping Zeng,Ping Luo,Yao Jiang,Yan Liu,Guo Tang,Pengxiang Xu,Yufen Zhao,G. Michael Blackburn Org. Biomol. Chem. 2011 9 6973
10. Electronic effect of substituents on anilines favors 1,4-addition to trans-β-nitrostyrenes: access to N-substituted 3-arylindoles and 3-arylindoles

Radhakrishna Gattu,Suchandra Bhattacharjee,Karuna Mahato,Abu T. Khan Org. Biomol. Chem. 2018 16 3760

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Cas no 5153-67-3 (trans-b-Nitrostyrene)

trans-b-Nitrostyrene Properties

Names and Identifiers

Computed Properties

Experimental Properties

trans-b-Nitrostyrene Price

trans-b-Nitrostyrene Suppliers

trans-b-Nitrostyrene Related Literature

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